N-isobutyl-2-(4-oxo-1-phenyl-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl)acetamide

• IUPAC Name: N-(2-methylpropyl)-2-(4-oxo-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)acetamide
• InChI: InChI=1S/C17H19N5O2/c1-12(2)8-18-15(23)10-21-11-19-16-14(17(21)24)9-20-22(16)13-6-4-3-5-7-13/h3-7,9,11-12H,8,10H2,1-2H3,(H,18,23)
• InChI Key: CMXQFRHJSCLCMW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)CN1C=NC2=C(C1=O)C=NN2C3=CC=CC=C3
• Molecular Formula: C17H19N5O2
• Molecular Weight: 325.4 g/mol

Description

Synthesis Analysis

The synthesis of derivatives within the pyrazolo[3,4-d]pyrimidin-4(5H)-one family, such as the targeted compound, involves intramolecular cyclization processes, N-allylation, and N-propargyl alkylation techniques. These processes lead to the formation of various derivatives through condensation reactions with arylnitrile oxides, demonstrating the compound's synthetic versatility and potential for generating a range of related compounds with different substituents and properties (Rahmouni et al., 2014).

Molecular Structure Analysis

The molecular structure of the compound reveals a complex arrangement of atoms conducive to forming isoxazolines and isoxazoles derivatives. Advanced computational methods like Density Functional Theory (DFT) and Hartree-Fock (HF) techniques are employed to investigate the electronic structure, molecular electrostatic potentials, and molecular orbitals, indicating a chemically reactive molecule with potential for further modifications and applications in medicinal chemistry (Shukla & Yadava, 2020).

Chemical Reactions and Properties

The compound and its derivatives undergo various chemical reactions, including cycloaddition, which leads to the formation of new isoxazolines and isoxazoles. These reactions are fundamental in exploring the compound's reactivity and potential utility in synthesizing new materials or bioactive molecules. The ability to undergo diverse chemical transformations underscores its significance in organic synthesis and drug development (Rahmouni et al., 2014).

Physical Properties Analysis

The physical properties of such compounds, including melting points, solubility, and crystalline structure, are crucial for understanding their behavior in different environments and potential applications in various fields. While specific data on this compound's physical properties are not provided, typical analyses involve characterizing these aspects through experimental and computational methods to determine its stability, solubility in various solvents, and suitability for use in different applications.

Chemical Properties Analysis

Chemical properties, including reactivity, stability, and interactions with other molecules, are essential for understanding the compound's potential applications. The electronic structure analysis through DFT and HF techniques offers insights into its chemical reactivity, suggesting that the compound is amenable to various chemical modifications and can participate in a range of reactions. These properties are critical for exploring its utility in pharmaceuticals, materials science, and chemical synthesis (Shukla & Yadava, 2020).

Mechanism of Action

While the exact mechanism of action for this specific compound is not mentioned in the retrieved data, compounds incorporating the pyrazolo[3,4-d]pyrimidin-4-one moiety have shown affinity towards adenosine receptors and have various pharmacological activities.